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Compound of Interest

Compound Name:
4-Bromonaphthalene-2-sulfonyl

chloride

Cat. No.: B13652975

Get Quote

CAS Number: 127769-54-4 Formula: C₁₀H₆BrClO₂S Molecular Weight: 305.58 g/mol [1][2][3]

Executive Summary & Isomer Alert
4-Bromonaphthalene-2-sulfonyl chloride is a specialized electrophilic reagent used primarily

in medicinal chemistry for the introduction of the bromonaphthyl sulfonyl moiety. It serves as a

critical "supramolecular synthon" and a building block for sulfonamide-based antimicrobials and

anticancer agents.

⚠️ CRITICAL ISOMER ALERT
Do not confuse this compound with its isomer, 4-Bromonaphthalene-1-sulfonyl chloride (CAS

63279-36-7).

The 2-Sulfonyl Isomer (Target): The sulfonyl group is at the C2 position, which is sterically

less hindered than the C1 position, leading to faster nucleophilic attack but potentially lower

stability against hydrolysis.
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The 1-Sulfonyl Isomer: The sulfonyl group is at the C1 position, subject to peri-interactions

with the C8 proton, often making it more sterically congested.

Chemical Profile & Reactivity
This compound is a sulfonyl chloride, a class of organic acid chlorides known for high reactivity

toward nucleophiles (amines, alcohols, water).

Physical & Chemical Properties
Property Specification / Value

Appearance Off-white to pale yellow crystalline solid

Melting Point
Typically 75–85 °C (Class average; verify

specific batch COA)

Solubility
Soluble in DCM, THF, Ethyl Acetate, Toluene;

Reacts with Water

Reactivity
High electrophilicity at Sulfur; susceptible to

hydrolysis

By-products
Hydrolyzes to 4-Bromonaphthalene-2-sulfonic

acid + HCl gas

Mechanism of Decomposition (Hydrolysis)
Moisture is the primary threat to the integrity of this reagent. Upon contact with water (even

atmospheric humidity), the sulfonyl chloride undergoes nucleophilic substitution, releasing

corrosive hydrogen chloride gas.
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Figure 1: Hydrolysis pathway. Note that the reaction is irreversible and autocatalytic, as the

generated HCl can further degrade packaging materials.

Storage Protocols
To maintain purity >97% and prevent "crusting" (formation of sulfonic acid on the crystal

surface), strict adherence to the following storage hierarchy is required.

A. Environmental Control[5][6][7]
Atmosphere: Store under Inert Gas (Argon preferred over Nitrogen due to higher density).

Temperature:2°C to 8°C (Refrigerated). While the solid is stable at room temperature for

short periods, cold storage retards the rate of hydrolysis from trace moisture trapped in the

container.

Humidity: <30% Relative Humidity in the storage area.

B. Packaging Requirements
Primary Container: Amber glass vial (UV protection) with a PTFE-lined screw cap.

Polyethylene liners are insufficient as they are permeable to HCl vapors over time.

Secondary Containment: Place the primary vial inside a desiccator or a larger jar containing

active desiccant (e.g., Drierite or activated molecular sieves).

Sealing: Parafilm is temporary. For long-term storage (>1 month), wrap the cap junction with

electrical tape or use a heat-shrink seal to prevent gas exchange.

Handling & Synthesis Procedures
Safety Pre-Check: Before opening, inspect the solid. If it appears "wet" or emits visible white

fumes (HCl) upon opening, the reagent has significantly degraded.

Workflow: Weighing and Addition[8]
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Equilibration: Allow the refrigerated container to warm to room temperature before opening.

Opening a cold bottle in humid air causes immediate condensation on the reagent.

Atmosphere: Ideally, weigh inside a Glovebox (N₂/Ar).

Alternative (Fume Hood):

Flush the receiving flask with Argon.

Quickly weigh the solid and transfer.

Immediately purge the stock bottle with Argon before resealing.

Reaction Optimization (The "Why")
Solvent Choice: Use Anhydrous solvents (DCM, THF). Water content must be <50 ppm.

Base Scavenger: Always include a non-nucleophilic base (e.g., Triethylamine, DIPEA, or

Pyridine) before adding the sulfonyl chloride.

Reasoning: The base neutralizes the HCl byproduct immediately. If HCl accumulates, it

can protonate the nucleophile (e.g., turning an amine into an unreactive ammonium salt),

stalling the reaction.

Activation: If the reagent is slightly hydrolyzed, adding a catalytic amount of DMAP (4-

Dimethylaminopyridine) can restore reactivity by forming a highly reactive N-acyl pyridinium

intermediate.
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Figure 2: Decision tree for handling moisture-sensitive sulfonyl chlorides.

Health, Safety, & Emergency (HSE)
Signal Word:DANGER GHS Classifications: Skin Corr. 1B, Eye Dam. 1.

Toxicology & Exposure[5][9]
Mechanism of Injury: The compound reacts with moisture in skin/mucous membranes to

produce hydrochloric acid and sulfonic acid, causing deep chemical burns.
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Lachrymator: May cause tearing and respiratory distress if dust is inhaled.

PPE (Personal Protective Equipment)[7][10]
Eyes: Chemical Splash Goggles + Face Shield (Standard safety glasses are insufficient for

corrosive solids).

Hands: Double-gloving recommended. Nitrile (0.11 mm) is generally sufficient for incidental

contact, but change immediately if contaminated.

Respiratory: Work strictly in a chemical fume hood.

Emergency Response[7][9][11]
Skin Contact: Brush off dry particles before rinsing. Then rinse with water for >15 minutes.

Spill Cleanup:

Do not use water (generates HCl fumes).[4]

Cover with dry lime, sand, or soda ash.

Scoop into a dry waste container.

Neutralize the residue with dilute sodium bicarbonate solution only after the bulk solid is

removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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